Cas no 62123-50-6 (Hexanoic acid, 2-oxo-, propyl ester)

Hexanoic acid, 2-oxo-, propyl ester structure
62123-50-6 structure
Product Name:Hexanoic acid, 2-oxo-, propyl ester
CAS No:62123-50-6
MF:C9H16O3
MW:172.221543312073
CID:457233
PubChem ID:12252857
Update Time:2025-04-19

Hexanoic acid, 2-oxo-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-oxo-, propyl ester
    • propyl 2-oxohexanoate
    • SCHEMBL3006961
    • DTXSID90482533
    • 62123-50-6
    • 2-oxo-hexanoic acid propyl ester
    • Inchi: 1S/C9H16O3/c1-3-5-6-8(10)9(11)12-7-4-2/h3-7H2,1-2H3
    • InChI Key: WVZCLGDHXINTSV-UHFFFAOYSA-N
    • SMILES: O(C(C(CCCC)=O)=O)CCC

Computed Properties

  • Exact Mass: 172.10998
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

Hexanoic acid, 2-oxo-, propyl ester Related Literature

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